Cas no 55119-90-9 (1H-Pyrazole, 3-chloro-5-(1,1-dimethylethyl)-4-nitro-)

• Product Name: 1H-Pyrazole, 3-chloro-5-(1,1-dimethylethyl)-4-nitro-
• CAS No: 55119-90-9
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 1594796
• Update Time: 2024-09-01

1H-Pyrazole, 3-chloro-5-(1,1-dimethylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-chloro-5-(1,1-dimethylethyl)-4-nitro-

• Inchi： 1S/C7H10ClN3O2/c1-7(2,3)5-4(11(12)13)6(8)10-9-5/h1-3H3,(H,9,10)
• InChI Key： BNNPQLVXCWJWCE-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)C)=C([N+]([O-])=O)C(Cl)=N1

Computed Properties

• Exact Mass: 203.0463

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 348.2±42.0 °C(Predicted)
• PSA: 71.82
• pka: 7.47±0.50(Predicted)